Cas no 2757915-80-1 (3-Chloro-4-fluorophenyl 4-methylbenzene-1-sulfonate)

• Product Name: 3-Chloro-4-fluorophenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757915-80-1
• MF: C₁₃H₁₀ClFO₃S
• MW: 300.733105182648
• CID: 6221441
• PubChem ID: 26948003
• Update Time: 2025-10-05

3-Chloro-4-fluorophenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluorophenyl 4-methylbenzene-1-sulfonate
• 2757915-80-1
• EN300-7315132
• 3-Chloro-4-fluorophenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H10ClFO3S/c1-9-2-5-11(6-3-9)19(16,17)18-10-4-7-13(15)12(14)8-10/h2-8H,1H3
• InChI Key： MQXQPILSBDPJMY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OS(C1C=CC(C)=CC=1)(=O)=O)F

Computed Properties

• Exact Mass: 300.0023212g/mol
• Monoisotopic Mass: 300.0023212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-Chloro-4-fluorophenyl 4-methylbenzene-1-sulfonate

3-Chloro-4-fluorophenyl 4-methylbenzene-1-sulfonate (CAS No. 2757915-80-1)

The compound 3-Chloro-4-fluorophenyl 4-methylbenzene-1-sulfonate (CAS No. 2757915-80-1) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a sulfonate group attached to a methyl-substituted benzene ring and a chloro-fluoro-substituted phenyl group. The sulfonate group plays a critical role in enhancing the compound's reactivity and solubility, making it an ideal candidate for various chemical transformations.

Recent studies have highlighted the potential of 3-Chloro-4-fluorophenyl 4-methylbenzene-1-sulfonate in the synthesis of bioactive molecules. Researchers have successfully utilized this compound as an intermediate in the construction of complex heterocyclic frameworks, which are essential components of modern drug discovery pipelines. The chlorine and fluorine substituents on the phenyl ring contribute to the molecule's electronic properties, enabling selective reactivity in nucleophilic aromatic substitution reactions.

In the context of agrochemicals, this compound has shown promise as a precursor for herbicides and fungicides. Its ability to undergo controlled oxidation and reduction reactions has made it a valuable building block in the development of novel agricultural chemicals. Furthermore, the sulfonate group has been demonstrated to enhance the bioavailability and stability of agrochemical formulations, making it a preferred choice for industry applications.

The synthesis of 3-Chloro-4-fluorophenyl 4-methylbenzene-1-sulfonate involves a multi-step process that begins with the sulfonation of methylbenzene derivatives. Advanced techniques such as microwave-assisted synthesis and catalytic activation have been employed to optimize reaction conditions, ensuring high yields and purity. The incorporation of chlorine and fluorine substituents requires precise control over reaction parameters to avoid unwanted side reactions, which is a testament to the sophistication of modern chemical synthesis.

From an environmental perspective, the compound's degradation pathways have been extensively studied to assess its impact on ecosystems. Research indicates that under aerobic conditions, 3-Chloro-4-fluorophenyl 4-methylbenzene-1-sulfonate undergoes rapid biodegradation, minimizing its persistence in natural environments. This finding aligns with global efforts to develop sustainable chemical processes that minimize ecological footprints.

In conclusion, 3-Chloro-4-fluorophenyl 4-methylbenzene-1-sulfonate (CAS No. 2757915-80-1) stands as a pivotal compound in contemporary chemical research. Its versatile structure, combined with cutting-edge synthetic methodologies and eco-friendly degradation profiles, positions it as a key player in advancing pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications for this compound, its role in shaping future innovations is likely to expand significantly.